Cas no 1785591-77-6 (3-bromo-5-(o-tolyl)-4H-1,2,4-triazole)

• Product Name: 3-bromo-5-(o-tolyl)-4H-1,2,4-triazole
• CAS No: 1785591-77-6
• MF: C₉H₈BrN₃
• MW: 238.083920478821
• CID: 6829094
• Update Time: 2025-04-22

3-bromo-5-(o-tolyl)-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-(o-tolyl)-4H-1,2,4-triazole
• 1H-1,2,4-Triazole, 5-bromo-3-(2-methylphenyl)-

• Inchi： 1S/C9H8BrN3/c1-6-4-2-3-5-7(6)8-11-9(10)13-12-8/h2-5H,1H3,(H,11,12,13)
• InChI Key： NVCXHHBLARLWND-UHFFFAOYSA-N
• SMILES： CC1C=CC=CC=1C1=NN=C(N1)Br

Experimental Properties

• Density: 1.566±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(predicted)
• Boiling Point: 404.7±38.0 °C(predicted)
• pka: 7.36±0.40(predicted)